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Compound of Interest

Compound Name: 6-Chloro-2-fluoropurine

Cat. No.: B161030

Essential Safety and Handling Guide for 6-
Chloro-2-fluoropurine

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds. This guide provides essential,
immediate safety and logistical information for the handling of 6-Chloro-2-fluoropurine,
including detailed personal protective equipment (PPE) requirements, operational procedures,
and disposal plans.

Chemical Hazard and GHS Classification

6-Chloro-2-fluoropurine is a chemical compound that presents several hazards. It is harmful if
swallowed, causes skin irritation, and can result in serious eye damage.[1][2][3][4] Additionally,
it may cause respiratory irritation.[1][3] The Globally Harmonized System (GHS) classification
for this compound includes acute toxicity (oral), skin irritation, serious eye damage, and specific
target organ toxicity (single exposure, respiratory tract irritation).[1][3][4]
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Hazard Classification GHS Category
Acute toxicity, oral Category 4
Skin corrosion/irritation Category 2
Serious eye damage/eye irritation Category 1/ 2A
Specific target organ toxicity, single exposure Category 3

Data sourced from multiple safety data sheets.

[11(31[4]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is crucial to mitigate the risks associated with handling 6-
Chloro-2-fluoropurine. The following table summarizes the recommended PPE.

Body Part Recommended Protection Specification

Respiratory Dust mask Type N95 (US) or equivalent

Chemical splash goggles. A
Eyes Safety glasses or goggles face shield may be necessary
for splash-prone activities.

Chemical-resistant gloves

Hands Gloves o
(e.g., nitrile, neoprene).

_ _ Lab coat or chemical-resistant
Body Protective clothing )
suit.

Recommendations are based
on information from various

suppliers.[3]

Operational Plan for Handling

A systematic approach to handling 6-Chloro-2-fluoropurine will minimize exposure and

ensure a safe working environment.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloro-2-fluoropurine
http://file.medchemexpress.com/batch_PDF/HY-W002924/6-Chloro-2-fluoro-9H-purine-SDS-MedChemExpress.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds004760
https://www.benchchem.com/product/b161030?utm_src=pdf-body
https://www.benchchem.com/product/b161030?utm_src=pdf-body
http://file.medchemexpress.com/batch_PDF/HY-W002924/6-Chloro-2-fluoro-9H-purine-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b161030?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

1. Preparation:

o Ensure a well-ventilated area, preferably a chemical fume hood.

» Verify that an eye wash station and safety shower are readily accessible.

o Assemble all necessary PPE and ensure it is in good condition.

e Have appropriate spill containment materials on hand.

2. Handling the Solid Compound:

e Wear all recommended PPE before handling the container.

e Open the container in a fume hood to avoid inhaling dust.

o Use a spatula or other appropriate tool to weigh and transfer the solid. Avoid creating dust.
e If dissolving in a solvent, add the solid to the solvent slowly.

3. Post-Handling:

e Thoroughly wash hands and any exposed skin with soap and water after handling.
e Clean all equipment and the work area.

 Remove and properly store or dispose of PPE.

Disposal Plan

Proper disposal of 6-Chloro-2-fluoropurine and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Chemical:

» Dispose of waste 6-Chloro-2-fluoropurine and any solutions containing it as hazardous
chemical waste.

o Collect waste in a clearly labeled, sealed container.
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» Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
institution's environmental health and safety (EHS) department for specific guidance.

2. Empty Containers:
¢ Do not reuse empty containers.

o For containers with only trace amounts of residue, rinse them three times with a suitable
solvent. The first rinseate should be collected and disposed of as hazardous waste.

 After thorough rinsing, the container can be disposed of according to institutional guidelines,
which may allow for disposal as regular waste.

Below is a workflow diagram illustrating the safe handling procedure for 6-Chloro-2-

fluoropurine.
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Safe handling workflow for 6-Chloro-2-fluoropurine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 6-Chloro-2-fluoropurine | C5H2CIFN4 | CID 5287914 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 6-Chloro-2-fluoropurine | 1651-29-2 | TClI AMERICA [tcichemicals.com]

3. file.medchemexpress.com [file.medchemexpress.com]

4. 6-chloro-2-fluoropurine AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [Personal protective equipment for handling 6-Chloro-2-
fluoropurine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161030#personal-protective-equipment-for-handling-
6-chloro-2-fluoropurine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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